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Compound of Interest

Compound Name:
8-Hydroxy-2'-deoxyguanosine-

15N5

Cat. No.: B12402088 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, immediate safety and logistical

information for the disposal of 8-Hydroxy-2'-deoxyguanosine-15N5, a non-radioactive, stable

isotope-labeled compound.

Chemical and Safety Data Overview

8-Hydroxy-2'-deoxyguanosine-15N5 is the ¹⁵N labeled version of 8-Hydroxy-2'-

deoxyguanosine, a biomarker for oxidative stress.[1] The nitrogen-15 isotope is stable and not

radioactive. Safety Data Sheets (SDS) for 8-Hydroxy-2'-deoxyguanosine and its ¹⁵N₅-labeled

form in solution indicate that the substance is not classified as hazardous under the Globally

Harmonized System (GHS).[2][3] However, it is crucial to handle all laboratory chemicals with

appropriate care.
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Property Value Source

Compound Name
8-Hydroxy-2'-deoxyguanosine-

15N5
-

Synonyms 8-oxo-2'-Deoxyguanosine-¹⁵N₅ [4]

CAS Number (Labeled) 569649-11-2 [4][5]

Molecular Formula C₁₀H₁₃¹⁵N₅O₅ [4][5]

Molecular Weight ~288.21 g/mol [4]

Hazard Classification Not classified as hazardous [2][3]

Isotope Type Stable (Nitrogen-15)

Radioactive? No [6][7]

Experimental Workflow and Disposal Protocol

The following protocol outlines the step-by-step procedure for the proper disposal of 8-
Hydroxy-2'-deoxyguanosine-15N5 waste generated during laboratory experiments. This

workflow is designed to ensure safety and compliance with standard laboratory practices for

non-hazardous chemical waste.
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Step 1: Preparation

Step 2: Waste Collection

Step 3: Decontamination (If Applicable)

Step 4: Final Disposal

Don Personal Protective
Equipment (PPE)

Prepare Labeled
Chemical Waste Container

 

Collect Solid Waste
(e.g., contaminated tips, tubes)

Collect Aqueous Waste
(e.g., solutions)

Is waste mixed with
biohazards or rDNA?

Decontaminate with 10% Bleach
or Autoclave

Yes

Proceed to Disposal

No

Ensure Waste Container
is Properly Labeled

Contact Environmental Health &
Safety (EH&S) for Pickup

Log Waste for Disposal
(per institutional protocol)

Click to download full resolution via product page

Disposal workflow for 8-Hydroxy-2'-deoxyguanosine-15N5.
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Detailed Disposal Procedures

Personal Protective Equipment (PPE): Before handling the compound or its waste, always

wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

Waste Segregation:

Since 8-Hydroxy-2'-deoxyguanosine-15N5 is a stable isotope-labeled compound and

not radioactive, its waste should be treated as chemical waste, not radioactive waste.[7][8]

Do not mix this waste with radioactive materials. If mixed, it must be treated as mixed

hazardous and radioactive waste, which involves more complex and costly disposal

procedures.[9]

Solid Waste Disposal:

Collect all solid waste contaminated with 8-Hydroxy-2'-deoxyguanosine-15N5, such as

pipette tips, microfuge tubes, and gloves, in a designated and clearly labeled solid

chemical waste container.

The container should be a rigid, leak-proof container with a secure lid.

Liquid Waste Disposal:

Collect all aqueous solutions containing 8-Hydroxy-2'-deoxyguanosine-15N5 in a

designated liquid chemical waste container.

The container should be clearly labeled with the chemical name and concentration.

Neutralize aqueous solutions if required by your institution's protocols before collection.

Decontamination of Recombinant or Synthetic Nucleic Acid Waste:

If the 8-Hydroxy-2'-deoxyguanosine-15N5 is part of a recombinant or synthetic nucleic

acid molecule (rDNA), additional decontamination steps are required by NIH guidelines.

[10]
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Liquid rDNA Waste: Decontaminate by adding fresh bleach to a final concentration of 10%

and allowing it to sit for at least 30 minutes before disposal into the chemical waste

container.[10]

Solid rDNA Waste: Place in a biohazard bag and decontaminate via autoclaving before

disposing of it as chemical waste.

Final Disposal:

Ensure all waste containers are securely sealed and properly labeled with their contents.

Store the waste in a designated satellite accumulation area.

Arrange for pickup and final disposal through your institution's Environmental Health and

Safety (EH&S) department, following their specific procedures for chemical waste.[8]

Important Considerations:

Consult Institutional Policies: Always consult and adhere to your institution's specific waste

disposal guidelines and local regulations.[11]

Avoid Mixing Waste Streams: Do not mix non-hazardous chemical waste with hazardous,

biological, or radioactive waste unless unavoidable.[9] Proper segregation is key to safe and

cost-effective disposal.

Labeling: Accurate and clear labeling of all waste containers is critical to ensure proper

handling and disposal by EH&S personnel.

By following these procedures, you can ensure the safe and compliant disposal of 8-Hydroxy-
2'-deoxyguanosine-15N5 waste, contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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